Cas no 2229039-45-4 (6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one)

• Product Name: 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one
• CAS No: 2229039-45-4
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• MDL: MFCD31807601
• CID: 4730147
• PubChem ID: 137285011
• Update Time: 2025-09-24

6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• ZL0420
• BCP30269
• ZB1500
• s8763
• AK00799741
• A16829
• (E)-6-((2-amino-4-hydroxy-5-methylphenyl)diazenyl)-3,4-dihydroquinolin-2(1H)-one
• 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one
• (E/Z)-ZL0420
• ZL0420?
• 2230496-80-5
• BDBM50370182
• D80556
• SCHEMBL20271944
• AC-35576
• 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydroquinolin-2(1H)-one
• 6-[(1E)-2-(2-amino-4-hydroxy-5-methylphenyl)diazen-1-yl]-3,4-dihydro-1H-quinolin-2-one
• CHEMBL4176038
• ZL-0420; ZL 0420
• BS-16015
• 6-((2-Amino-4-hydroxy-5-methylphenyl)diazenyl)-3,4-dihydroquinolin-2(1H)-one
• CS-0101806
• 2229039-45-4
• SCHEMBL20271949
• EX-A2805
• SY292572
• AKOS037648912
• HY-112149A

• MDL： MFCD31807601
• Inchi： 1S/C16H16N4O2/c1-9-6-14(12(17)8-15(9)21)20-19-11-3-4-13-10(7-11)2-5-16(22)18-13/h3-4,6-8,21H,2,5,17H2,1H3,(H,18,22)/b20-19+
• InChI Key： ANMQADUROYWADA-FMQUCBEESA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)/N=N/C1C=C(C)C(=CC=1N)O

Computed Properties

• Exact Mass: 296.12732577g/mol
• Monoisotopic Mass: 296.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 2.2

Experimental Properties

• Color/Form: Solid powder

6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one

Introduction to Compound with CAS No. 2229039-45-4 and Product Name: 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one

The compound with the CAS number 2229039-45-4 and the product name 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and mechanistic insights into various biochemical pathways.

The molecular structure of this compound features a quinoxalinone core fused with an azo group linked to a 2-amino-4-hydroxy-5-methylphenyl moiety. The presence of these functional groups suggests a high degree of reactivity and specificity, which are crucial for its interaction with biological targets. The quinoxalinone scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activities and cellular signaling pathways.

Recent research has highlighted the importance of quinoxalinone derivatives in the development of novel therapeutic agents. These compounds have shown promise in inhibiting various enzymes involved in inflammatory responses, metabolic disorders, and even certain types of cancer. The azo group in the molecular structure of this compound further enhances its potential by providing a site for redox-based interactions, which can be exploited to develop prodrugs or activatable agents.

One of the most intriguing aspects of this compound is its interaction with kinase enzymes, which are pivotal in cell proliferation and survival. Studies have demonstrated that quinoxalinone derivatives can bind to the ATP-binding pockets of kinases, thereby inhibiting their activity. This mechanism is particularly relevant in the context of targeted cancer therapies, where specific kinases are overexpressed or mutated in tumor cells. The 6-amino group and the hydroxyl group on the phenyl ring contribute to hydrogen bonding interactions, enhancing the binding affinity and selectivity of the compound towards its target enzymes.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and diazotization processes. The careful selection of reagents and reaction conditions ensures high yield and purity, which are essential for subsequent biological evaluation. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound.

In vitro studies have revealed that 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one exhibits significant inhibitory activity against several kinases, including EGFR, JAK2, and Src. These findings are supported by molecular docking simulations that predict favorable binding poses between the compound and these enzymes. The docking studies also highlight key interactions such as hydrogen bonds and hydrophobic contacts, which contribute to the observed potency.

Furthermore, preliminary in vivo studies have shown that this compound demonstrates good bioavailability and pharmacokinetic properties when administered orally or intravenously. The ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders associated with aberrant kinase activity. Additionally, the compound's stability under various physiological conditions enhances its suitability for formulation into drug products.

The chemical diversity introduced by the aza group allows for further derivatization, enabling researchers to fine-tune pharmacological properties such as solubility, metabolic stability, and target specificity. This flexibility is crucial for developing optimized drug candidates that meet stringent pharmaceutical standards. Techniques like structure-activity relationship (SAR) studies have been employed to systematically modify key structural features while maintaining or enhancing biological activity.

Recent advancements in computational chemistry have accelerated the discovery process for novel heterocyclic compounds like this one. Machine learning models trained on large datasets of bioactive molecules can predict potential hits with remarkable accuracy. These models take into account various physicochemical properties and biological targets, allowing for rapid screening of candidate compounds before experimental validation.

The integration of experimental data with computational predictions has led to more efficient drug discovery pipelines. For instance, high-throughput screening (HTS) combined with virtual screening has identified several promising analogs of 6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H-quinolin-2-one that exhibit enhanced potency against specific kinases. Such hybrid approaches leverage the strengths of both experimental and computational methods to accelerate the development of next-generation therapeutics.

The therapeutic potential of this compound is further underscored by its ability to modulate inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and atherosclerosis. By inhibiting key pro-inflammatory cytokines and enzymes, it may offer a novel strategy for managing these conditions without significant side effects. Preclinical studies are ongoing to evaluate its efficacy in animal models and human trials.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for commercializing this compound as a drug or diagnostic agent. Rigorous quality control measures must be implemented throughout production to guarantee consistency and safety. Collaborative efforts between chemists, biologists, pharmacologists, and regulatory experts are necessary to navigate complex regulatory landscapes effectively.

In conclusion,6-[(2-Amino-4-hydroxy-5-methylphenyl)diazenyl]-3,4-dihydro-1H quinolin 2-one (CAS No 2229039 45 4) represents a promising candidate for further development in pharmaceutical applications due to its unique structural features, quinoxalinone core, azo linkage, amino group, hydroxyl functionalities, kinase inhibition, bioavailability, redox-based interactions,and potential modulation of inflammatory pathways. Continued research efforts combined with innovative computational methods will likely lead to novel therapeutic breakthroughs based on this class of heterocyclic derivatives.